5-bromo-N-[2-(trifluoromethyl)phenyl]-2-thiophenesulfonamide

• IUPAC Name: 5-bromo-N-[2-(trifluoromethyl)phenyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C11H7BrF3NO2S2/c12-9-5-6-10(19-9)20(17,18)16-8-4-2-1-3-7(8)11(13,14)15/h1-6,16H
• InChI Key: VFAYMHCSGLIKDE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(F)(F)F)NS(=O)(=O)C2=CC=C(S2)Br
• Molecular Formula: C11H7BrF3NO2S2
• Molecular Weight: 386.2 g/mol

Description

The compound “5-bromo-N-[2-(trifluoromethyl)phenyl]-2-thiophenesulfonamide” is a complex organic molecule that contains a thiophene ring, a sulfonamide group, a bromine atom, and a trifluoromethyl group. The presence of these functional groups suggests that this compound could have interesting chemical properties and potential applications in various fields such as medicinal chemistry or materials science.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a thiophene ring, which is a five-membered ring containing four carbon atoms and one sulfur atom. The bromine atom would be attached to one of the carbon atoms in the ring, and the trifluoromethyl group would be attached to the phenyl ring, which is connected to the thiophene ring via a sulfonamide linkage.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the presence of the bromine atom, the trifluoromethyl group, and the sulfonamide group. These functional groups could participate in various types of reactions, such as substitution reactions, addition reactions, or redox reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the bromine atom and the trifluoromethyl group could increase the compound’s density and boiling point compared to similar compounds without these groups. The sulfonamide group could contribute to the compound’s solubility in water.

Safety and Hazards

Like many organic compounds, this compound could pose safety hazards such as flammability or toxicity. The presence of the bromine atom could potentially make the compound more hazardous, as bromine is a highly reactive element. Proper safety precautions should be taken when handling this compound.